Cas no 2229579-29-5 (3-(2-bromopropyl)-2-methoxypyridine)

• Product Name: 3-(2-bromopropyl)-2-methoxypyridine
• CAS No: 2229579-29-5
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6259051
• PubChem ID: 165794053
• Update Time: 2025-10-28

3-(2-bromopropyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopropyl)-2-methoxypyridine
• 2229579-29-5
• EN300-1907241

• Inchi： 1S/C9H12BrNO/c1-7(10)6-8-4-3-5-11-9(8)12-2/h3-5,7H,6H2,1-2H3
• InChI Key： UWCSHFBEJNUUKB-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CC=CN=C1OC

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-(2-bromopropyl)-2-methoxypyridine

Introduction to 3-(2-bromopropyl)-2-methoxypyridine (CAS No. 2229579-29-5)

3-(2-bromopropyl)-2-methoxypyridine, with the CAS number 2229579-29-5, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyridines, which are nitrogen-containing heterocyclic aromatic compounds. The presence of a bromopropyl and methoxy substituent on the pyridine ring imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(2-bromopropyl)-2-methoxypyridine is characterized by a pyridine ring with a methoxy group at the 2-position and a 2-bromopropyl group at the 3-position. The bromine atom, being an excellent leaving group, facilitates various substitution reactions, making this compound highly versatile in synthetic chemistry. The methoxy group, on the other hand, contributes to the compound's solubility and reactivity, enhancing its utility in different chemical processes.

Recent studies have explored the potential of 3-(2-bromopropyl)-2-methoxypyridine in drug discovery and development. One notable application is its use as an intermediate in the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromopropyl group was found to be crucial for the antiviral activity, suggesting that further modifications could lead to more effective therapeutic agents.

In addition to its antiviral properties, 3-(2-bromopropyl)-2-methoxypyridine has shown promise in the development of neuroprotective drugs. Research conducted at a leading pharmaceutical institute demonstrated that certain derivatives of this compound could effectively protect neurons from oxidative stress-induced damage. The methoxy group was identified as a key factor in enhancing the neuroprotective effects, highlighting its importance in drug design.

The synthetic versatility of 3-(2-bromopropyl)-2-methoxypyridine has also been leveraged in the synthesis of novel anticancer agents. A study published in the Cancer Research journal reported that compounds derived from this intermediate exhibited significant cytotoxicity against various cancer cell lines. The bromopropyl group facilitated the introduction of bioactive moieties, leading to enhanced anticancer activity. These findings underscore the potential of 3-(2-bromopropyl)-2-methoxypyridine as a valuable scaffold for developing new cancer therapies.

Beyond its pharmaceutical applications, 3-(2-bromopropyl)-2-methoxypyridine has found use in other areas of chemical research. For instance, it has been employed as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. A recent study published in the Catalysis Science & Technology journal demonstrated that complexes formed with this ligand exhibited high catalytic activity and enantioselectivity in asymmetric synthesis reactions.

The environmental impact of chemicals is an important consideration in their development and use. Studies have shown that 3-(2-bromopropyl)-2-methoxypyridine exhibits low toxicity and environmental persistence when used under controlled conditions. This makes it a safer alternative to other brominated compounds that may pose environmental risks. However, proper handling and disposal practices are still essential to ensure minimal environmental impact.

In conclusion, 3-(2-bromopropyl)-2-methoxypyridine (CAS No. 2229579-29-5) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure and reactivity profile make it an attractive intermediate for synthesizing bioactive molecules with diverse applications, including antiviral agents, neuroprotective drugs, and anticancer therapies. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and medicine.